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Compound of Interest

2-(2,5-
Compound Name:

Dimethylphenyl)sulfanylpyrimidine
CAS No.: 646511-21-9

Cat. No.: B12585947

Get Quote

Executive Summary

Molecule Class:S-DABO / S-DAPY Hybrid (Non-Nucleoside Reverse Transcriptase Inhibitor)
Primary Target: HIV-1 Reverse Transcriptase (RT) Allosteric Pocket (NNIBP) Therapeutic
Potential: High-potency antiviral with resilience against K103N/Y181C mutations.

This guide details the medicinal chemistry, synthesis, and biological evaluation of 2-(2,5-
dimethylphenyl)sulfanylpyrimidine analogs. Unlike classical O-linked DABO derivatives or
NH-linked DAPYs (e.g., Rilpivirine), the sulfanyl (thioether) linker introduces unique bond
angles (

VS

for ether) and increased lipophilicity, altering the entropy of binding. The specific 2,5-dimethyl
substitution on the phenyl ring acts as a "conformational lock," restricting bond rotation to favor
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the bioactive "butterfly" conformation required for high-affinity binding to the HIV-1 RT
hydrophobic pocket.

Chemical Architecture & Binding Mechanism[1]
The Scaffold Logic

The molecule consists of three pharmacophoric elements:

» The Pyrimidine "Body": Acts as the central scaffold, often substituted at C-4/C-6 to engage
the hydrophilic entrance of the pocket (Lys101).

» The Sulfanyl Linker: A critical pivot point. The sulfur atom increases the partition coefficient
(LogP) compared to oxygen, enhancing membrane permeability, while its larger atomic
radius alters the spatial orientation of the aromatic rings.

e The 2,5-Dimethylphenyl "Wing":

o 2-Methyl (Ortho): Induces steric hindrance with the pyrimidine ring, forcing the two
aromatic systems out of planarity. This pre-organizes the molecule into a bioactive
conformation, reducing the entropic penalty upon binding.

o 5-Methyl (Meta): Extends into the hydrophobic chimney formed by Trp229 and Tyr188,
increasing van der Waals contact surface area.

Binding Mode (The "Butterfly" Effect)

Upon binding, the compound forces the p66 subunit of HIV-1 RT into an open conformation,
locking the "thumb" domain in a hyperextended position. This allosteric inhibition prevents the
enzyme from translocating the DNA/RNA template.[1]

Stacking: The pyrimidine core stacks with Tyr181.

e Hydrophobic Fill: The 2,5-dimethylphenyl wing occupies the pocket lined by Val106, Phe227,
and Leul00.
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Synthesis Protocol: Nucleophilic Aromatic
Substitution ()

The construction of the thioether bridge is the rate-determining step. The following protocol
describes the coupling of 2,5-dimethylbenzenethiol with a functionalized 2-chloropyrimidine.

Reagents & Conditions

e Substrate A: 2-Chloro-4,6-disubstituted-pyrimidine (e.g., 4,6-dimethyl or 4-amino-6-methyl).

Substrate B: 2,5-Dimethylbenzenethiol.

Base: Potassium Carbonate (

) or Cesium Carbonate (

).[2]

Solvent: DMF (N,N-Dimethylformamide) or Anhydrous Acetonitrile.

Catalyst (Optional): Palladium (
) / Xantphos (if

is sluggish).

Step-by-Step Methodology

e Preparation: Charge a flame-dried round-bottom flask with Substrate A (1.0 equiv) and
Substrate B (1.1 equiv).

» Solvation: Dissolve in anhydrous DMF (0.1 M concentration).
e Deprotonation: Add

(2.5 equiv) in one portion.
e Reaction: Heat the mixture to 80-100°C under

atmosphere for 4—6 hours. Monitor via TLC (Hexane:EtOAc 4:1).
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o Workup: Pour reaction mixture into ice-cold water. The product usually precipitates. Filter
and wash with water.

 Purification: Recrystallize from Ethanol or purify via Silica Gel Column Chromatography
(Gradient 0-20% EtOAc in Hexane).

Synthesis Workflow Visualization

2-Chloropyrimidine Mix > K2CO3, DMF Heat > Transition State SnAr > Ice Water Quench Filter/Puri 2-(2,5-Dimethylphenyl)

+ 2,5-Dimethylbenzenethiol 80°C, 4-6h (Meisenheimer Complex) Precipitation sulfanylpyrimidine

Click to download full resolution via product page

Caption: Figure 1. General synthetic pathway for the formation of the sulfanylpyrimidine
scaffold via base-catalyzed nucleophilic aromatic substitution.

Structure-Activity Relationship (SAR) Analysis

The potency of these analogs is highly sensitive to the substitution pattern on the phenyl ring.
The 2,5-dimethyl pattern represents a specific optimization point between steric clash and
hydrophobic filling.

The Phenyl "Wing" Optimization
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Effect on Binding (
Substitution Mechanistic Rationale

)

Lacks hydrophobic bulk to fill
Moderate ( the Val106 pocket; high

M) rotational freedom (entropy

Unsubstituted

penalty).

2-Me: Restricts rotation,
2,5-Dimethyl High Potency (<10 nM) locking bioactive conformation.
5-Me: Engages Trp229.

Common in DAPYs
i ) (Etravirine). Optimizes width
3,5-Dimethyl High Potency (<10 nM) ]
but lacks the ortho-twist of the

2-Me.

Excessive steric hindrance
) prevents the ring from entering
2,6-Dimethyl Low Potency ] ]
the hydrophobic slot (Steric

Clash).

The Pyrimidine "Head" Modifications

Modifications at positions 4 and 6 of the pyrimidine ring modulate solubility and H-bonding.
e 4-Amino (

): Critical for H-bonding with the backbone carbonyl of Lys101. Removal of this group often
leads to a >10-fold loss in activity.

o 4-Alkyl / 6-Alkyl: Increasing alkyl chain length (Methyl

Isopropyl) generally improves hydrophobic interaction with Tyr181 but decreases water
solubility.

SAR Logic Diagram
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Caption: Figure 2. SAR decision tree highlighting the functional role of specific structural motifs
within the 2-(2,5-dimethylphenyl)sulfanylpyrimidine scaffold.

Biological Evaluation Protocols

To validate the SAR, the following assays are standard.

HIV-1 RT Inhibition Assay (Enzymatic)

This assay measures the direct inhibition of the recombinant enzyme.
e Method: ELISA-based colorimetric assay (e.g., Roche Diagnostics).
» Substrate: Biotin-labeled DNA/RNA primer-template.
» Protocol:
o Incubate Recombinant HIV-1 RT with varying concentrations of the analog (0.001
M-10
M) for 1 hour at 37°C.

o Add dNTPs (including Digoxigenin-labeled dUTP).
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o Measure incorporation of DIG-dUTP via anti-DIG-POD antibody.
o Calculate
(concentration inhibiting 50% of polymerase activity).
MT-4 Cell-Based Antiviral Assay
Determines the efficacy in a cellular environment (

) and cytotoxicity (

).[3]

e Cells: MT-4 (Human T-cell leukemia virus-transformed cell line).[3]
e Virus: HIV-1 strain 1l1B.[4]
o Readout: MTT Assay (Tetrazolium dye reduction).

o Calculation: Selectivity Index (

):

. Avviable drug candidate typically requires
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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